Cas no 1899157-19-7 (3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine
• CAS No: 1899157-19-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5921485
• PubChem ID: 117295730
• Update Time: 2025-10-30

3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine
• 1899157-19-7
• EN300-1989689

• Inchi： 1S/C11H13NO3/c1-13-9-6-11-10(14-7-15-11)5-8(9)3-2-4-12/h2-3,5-6H,4,7,12H2,1H3/b3-2+
• InChI Key： JVHYUQRLLHZYCO-NSCUHMNNSA-N
• SMILES： O1COC2C=C(C(/C=C/CN)=CC1=2)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine

3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Prop-2-En-1-Amine: A Comprehensive Overview

The compound 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine (CAS No. 1899157-19-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of a dioxaindane ring system and an amine functional group. The dioxaindane moiety is a bicyclic structure consisting of a six-membered ring with two oxygen atoms and a five-membered ring fused to it. The methoxy group attached at position 6 of the dioxaindane ring introduces additional electronic effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery, agrochemicals, and materials science. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The propenamine group (prop-2-en-1-amine) is particularly interesting due to its ability to undergo various transformations, such as Michael addition reactions and other conjugate additions. These reactions are crucial in organic synthesis for constructing complex molecular architectures.

In the context of drug discovery, 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amine has been investigated for its potential as a lead compound in anti-inflammatory and anticancer therapies. The dioxaindane ring system is known to exhibit significant biological activity due to its ability to interact with various protein targets. Additionally, the methoxy substituent enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxaindane precursor. One common approach is the cyclization of an appropriate diol with an aldehyde or ketone under acidic conditions. This step forms the bicyclic dioxaindane structure. Subsequent functionalization steps are then employed to introduce the methoxy group and the propenamine moiety. These steps often involve nucleophilic substitutions or additions, depending on the specific intermediates used.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as polymers and coatings. The presence of both electron-rich and electron-deficient regions within its structure allows for versatile interactions with other molecules. For example, the amino group can act as a nucleophile in polymerization reactions, while the methoxy group can influence intermolecular hydrogen bonding and overall material properties.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound. Researchers are exploring catalysts that can facilitate key transformations under milder conditions, reducing energy consumption and waste generation. Such approaches align with global efforts to develop environmentally friendly chemical processes.

In terms of toxicity and environmental impact, studies have shown that 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-amines exhibit low acute toxicity in standard assays. However, long-term effects on ecosystems remain an area of active research. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for chemicals like this one.

Looking ahead, ongoing research aims to uncover new applications for this compound in areas such as catalysis and sensors. Its unique electronic properties make it a potential candidate for use in metal-free catalytic systems or as a component in responsive materials that can detect changes in their environment.

In conclusion, 3-(6-methoxy-1,3-dioxaindan-5-Yl)Propenamine (CAS No. 1899157 19 7) is a versatile molecule with significant potential across multiple disciplines. Its structural features provide opportunities for innovative applications while ongoing research continues to expand our understanding of its properties and uses.